4-Pyrimidinamine, 6-[(4-methylphenyl)ethynyl]-5-nitro-

• CAS No.: 618891-00-2
• Molecular Formula: C13H10N4O2
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 6-[2-(4-methylphenyl)ethynyl]-5-nitropyrimidin-4-amine
• InChI: InChI=1S/C13H10N4O2/c1-9-2-4-10(5-3-9)6-7-11-12(17(18)19)13(14)16-8-15-11/h2-5,8H,1H3,(H2,14,15,16)
• InChI Key: PKVPAVSNIZWEEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C#CC2=C(C(=NC=N2)N)[N+](=O)[O-]

Description

The compound 4-Pyrimidinamine, 6-[(4-methylphenyl)ethynyl]-5-nitro- is a pyrimidine derivative featuring a nitro group at position 5 and a 4-methylphenyl ethynyl substituent at position 5. The nitro group at position 5 is electron-withdrawing, which may influence reactivity and binding affinity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Nitro-6-(p-tolylethynyl)pyrimidin-4-amine typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as amidines and ketones.

Introduction of the Nitro Group: Nitration of the pyrimidine ring can be achieved using nitrating agents like nitric acid or a mixture of sulfuric and nitric acids.

Tolyl Group Addition: The tolyl group can be introduced through Friedel-Crafts alkylation or acylation reactions.

Industrial Production Methods

Industrial production of 5-Nitro-6-(p-tolylethynyl)pyrimidin-4-amine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for catalyst optimization, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-Nitro-6-(p-tolylethynyl)pyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The ethynyl group can participate in nucleophilic substitution reactions, where nucleophiles replace the ethynyl group under appropriate conditions.

Coupling Reactions: The compound can undergo coupling reactions with other aromatic compounds to form more complex structures.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Substitution: Nucleophiles such as amines or thiols, appropriate solvents like dimethylformamide (DMF).

Coupling Reactions: Palladium catalysts, copper co-catalysts, and bases like triethylamine.

Major Products

Reduction: 5-Amino-6-(p-tolylethynyl)pyrimidin-4-amine.

Substitution: Various substituted pyrimidine derivatives depending on the nucleophile used.

Coupling: Complex aromatic compounds with extended conjugation.

Scientific Research Applications

5-Nitro-6-(p-tolylethynyl)pyrimidin-4-amine has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Agriculture: The compound is explored for its use as a pesticide or herbicide due to its ability to interfere with biological processes in pests and weeds.

Materials Science: It is investigated for its potential use in organic electronics and as a building block for advanced materials with unique electronic properties.

Mechanism of Action

The mechanism of action of 5-Nitro-6-(p-tolylethynyl)pyrimidin-4-amine involves its interaction with specific molecular targets. In medicinal applications, it may inhibit enzymes such as kinases or proteases, leading to the disruption of cellular signaling pathways essential for cancer cell survival and proliferation . In agricultural applications, it may interfere with the metabolic processes of pests or weeds, leading to their death .

Comparison with Similar Compounds

Structural and Electronic Comparisons

Key structural analogs and their substituents are summarized below:

Compound Name	Position 5 Substituent	Position 6 Substituent	Key Features	Reference
Target Compound	Nitro (-NO₂)	4-Methylphenyl ethynyl	Rigid ethynyl linker, strong electron-withdrawing nitro group	N/A
5-[(4-Ethoxyphenyl)imino]methyl derivative (III)	Schiff base (-C=N-)	6-Methyl	Enhanced antibacterial activity (MIC = 16 µg/mL) and anticancer activity
5-[(4-Fluoroanilino)methyl] derivative	4-Fluoroanilino methyl	6-Methyl	Intramolecular N–H⋯N hydrogen bonds; weak π–π stacking interactions
5-Nitro-2-propargylsulfanyl pyrimidinone	Nitro (-NO₂)	Propargylsulfanyl (-S-C≡CH)	Nitro group enhances electron deficiency; sulfur contributes to reactivity
6-Amino-5-(4-chlorophenyl)pyrimidinone	4-Chlorophenyl	Amino (-NH₂)	Chlorine enhances lipophilicity; amino group improves solubility

Key Observations:

• Conformational Rigidity: The ethynyl linker in the target compound contrasts with flexible aminomethyl groups in derivatives like 5-[(4-fluoroanilino)methyl] (), which adopt variable dihedral angles (e.g., 11.3°–70.1°) between the pyrimidine and aryl rings.
• Hydrogen Bonding : Schiff base derivatives (e.g., compound III in ) exhibit intermolecular N–H⋯N bonds, while the target compound’s ethynyl group may prioritize C–H⋯π or π–π interactions.

Key Observations:

• Antibacterial Potency : The Schiff base derivative () demonstrates selective activity against Enterococcus faecalis, attributed to the -C=N- bond’s ability to disrupt bacterial membranes. The target compound’s nitro group may similarly enhance membrane penetration.
• Anticancer Potential: Derivatives with nitro or Schiff base substituents show IC₅₀ values in the micromolar range (e.g., 53.02 µM in ), suggesting the target compound’s nitro and ethynyl groups could synergize for improved cytotoxicity.

Physicochemical and Crystallographic Comparisons

Compound	Molecular Weight (g/mol)	Solubility	Crystal Packing Features	Reference
Target Compound	~265 (estimated)	Low (hydrophobic)	Predicted π–π stacking and C–H⋯O interactions	N/A
5-[(4-Fluoroanilino)methyl] derivative	435.45	Moderate in DMSO	Intramolecular H-bonds; weak C–H⋯F interactions
Compound III (Schiff base)	452.51	Low in aqueous	Intermolecular N–H⋯N chains
5-Nitro-2-propargylsulfanyl derivative	255.28	Insoluble in water	Sulfur-mediated van der Waals interactions

Key Observations:

• Solubility: The target compound’s ethynyl and nitro groups likely reduce aqueous solubility compared to aminomethyl derivatives (e.g., ).
• Crystal Interactions: Derivatives with flexible substituents (e.g., aminomethyl in ) form intramolecular H-bonds, whereas rigid ethynyl-linked compounds may rely on π–π stacking for stability.